Cas no 668971-91-3 ( )

• Product Name: &nbsp
• CAS No: 668971-91-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 879658
• PubChem ID: 53439067
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(2-ETHOXYPHENYL)-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
• ethyl 5-(2-ethoxyphenyl)-1,2-oxazole-3-carboxylate
• SCHEMBL6818513
• 668971-91-3
• ethyl 5-(2-ethoxyphenyl)isoxazole-3-carboxylate
• DTXSID20701704
•  

• Inchi： 1S/C14H15NO4/c1-3-17-12-8-6-5-7-10(12)13-9-11(15-19-13)14(16)18-4-2/h5-9H,3-4H2,1-2H3
• InChI Key： RCCXOAUTCRKBIC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1=CC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 261.10015
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56